Cas no 69243-49-8 (1,2,4-Triazolo3,4-bbenzothiazole-5-methanol)

• Product Name: 1,2,4-Triazolo3,4-bbenzothiazole-5-methanol
• CAS No: 69243-49-8
• MF: C₉H₇N₃OS
• MW: 205.236379861832
• CID: 1736888
• PubChem ID: 155268
• Update Time: 2025-10-12

1,2,4-Triazolo3,4-bbenzothiazole-5-methanol Chemical and Physical Properties

Names and Identifiers

• [1,2,4]triazolo[3,4-b][1,3]benzothiazol-5-ylmethanol
• 1,2,4-Triazolo(3,4-b)benzothiazole-5-methanol
• [1,2,4]triazolo[3,4-b][1,3]benzothiazol-8-ylmethanol
• 1,2,4-triazolo(3,4-b)-benzothiazole-5-methanol
• 1,2,4-Triazolo[3,4-b]benzothiazole-5-methanol
• QHFZNYBHZQCEOU-UHFFFAOYSA-N
• [1,2,4]Triazolo[3,4-b][1,3]benzothiazol-5-ylmethanol #
• 5-Hydroxymethyl tricyclazole
• starbld0021639
• UNII-48LP1TV40F
• DTXSID60219313
• Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-5-ylmethanol
• Q27259151
• 69243-49-8
• 48LP1TV40F
• {7-thia-2,4,5-triazatricyclo[6.4.0.0(2),]dodeca-1(12),3,5,8,10-pentaen-12-yl}methanol
• 1,2,4-Triazolo3,4-bbenzothiazole-5-methanol

• Inchi： 1S/C9H7N3OS/c13-4-6-2-1-3-7-8(6)12-5-10-11-9(12)14-7/h1-3,5,13H,4H2
• InChI Key： QHFZNYBHZQCEOU-UHFFFAOYSA-N
• SMILES： S1C2=NN=CN2C2=C1C=CC=C2CO

Computed Properties

• Exact Mass: 205.03111
• Monoisotopic Mass: 205.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• PSA: 50.42

Additional information on 1,2,4-Triazolo3,4-bbenzothiazole-5-methanol

Comprehensive Overview of 1,2,4-Triazolo[3,4-b]benzothiazole-5-methanol (CAS No. 69243-49-8)

1,2,4-Triazolo[3,4-b]benzothiazole-5-methanol (CAS No. 69243-49-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the triazolobenzothiazole family, which is known for its diverse biological activities. Researchers are particularly interested in its methanol derivative, as it offers enhanced solubility and reactivity compared to its parent compounds.

The molecular structure of 1,2,4-Triazolo[3,4-b]benzothiazole-5-methanol features a fused triazole and benzothiazole ring system, with a hydroxymethyl group at the 5-position. This configuration is pivotal for its interactions with biological targets, making it a promising candidate for drug discovery. Recent studies have explored its potential as an antimicrobial agent, anti-inflammatory compound, and even as a fluorescent probe for biochemical assays. The compound's versatility aligns with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such derivatives.

In the context of agrochemical innovation, 1,2,4-Triazolo[3,4-b]benzothiazole-5-methanol has been investigated for its role in crop protection. Its ability to modulate plant defense mechanisms against pathogens has made it a subject of interest in precision agriculture. Additionally, the compound's low toxicity profile and biodegradability are consistent with the growing demand for safer alternatives to conventional pesticides.

From a synthetic chemistry perspective, the preparation of 1,2,4-Triazolo[3,4-b]benzothiazole-5-methanol often involves multicomponent reactions or catalytic transformations, which are topics of high relevance in modern organic chemistry. The compound's structure-activity relationship (SAR) studies are frequently cited in academic literature, particularly in journals focusing on medicinal chemistry and material science. Its electron-rich nature also makes it a candidate for optoelectronic applications, such as organic light-emitting diodes (OLEDs).

Given the increasing interest in personalized medicine and targeted therapies, 1,2,4-Triazolo[3,4-b]benzothiazole-5-methanol is being explored for its potential to inhibit specific enzymes or receptors implicated in diseases like cancer and diabetes. Its scaffold optimization is a hot topic in computational drug design, where in silico tools are used to predict its binding affinities and pharmacokinetic properties.

In summary, 1,2,4-Triazolo[3,4-b]benzothiazole-5-methanol (CAS No. 69243-49-8) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its continued study is likely to yield innovative solutions to some of the most pressing challenges in science and technology today.